Cas no 1185318-69-7 (3-BROMOTOLUENE-D7)

• Product Name: 3-BROMOTOLUENE-D7
• CAS No: 1185318-69-7
• MF: C₇H₇Br
• MW: 178.08
• MDL: MFCD06658865
• CID: 1066346
• PubChem ID: 45785175
• Update Time: 2024-11-03

3-BROMOTOLUENE-D7 Chemical and Physical Properties

Names and Identifiers

• 3-Bromotoluene-d7
• 1-bromo-3-(methyl-d3)benzene-2,4,5,6-d4
• AKOS015944731
• SCHEMBL17731973
• D98318
• DB-315276
• 1185318-69-7
• 3-Methylbromobenzene-d7
• 3-BROMOTOLUENE-D7

• MDL： MFCD06658865
• Inchi： 1S/C7H7Br/c1-6-3-2-4-7(8)5-6/h2-5H,1H3/i1D3,2D,3D,4D,5D
• InChI Key： WJIFKOVZNJTSGO-AAYPNNLASA-N
• SMILES： C1(C([2H])([2H])[2H])C([2H])=C(Br)C(=C([2H])C=1[2H])[2H]

Computed Properties

• Exact Mass: 177.01705g/mol
• Monoisotopic Mass: 177.01705g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų